Cas no 1175543-02-8 ((3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one)

• Product Name: (3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one
• CAS No: 1175543-02-8
• Molecular Formula: C₁₅H₂₄O₄
• Molecular Weight: 268.349
• CID: 2022781
• PubChem ID: 44480213

(3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one Properties

Names and Identifiers

• (3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one
• 3beta,9alpha,11-trihydroxy-6-oxodrim-7-ene
• Ustusol A
• CHEMBL1077415
• CHEBI:215642
• AKOS040762471
• 1175543-02-8
• (4R,4aS,7S,8aS)-4,7-dihydroxy-4-(hydroxymethyl)-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydronaphthalen-1-one
• F92920
• (-)-Ustusol A
• USTUSOL A

• InChIKey： YMOQABSTCGJNMC-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H24O4/c1-9-7-10(17)12-13(2,3)11(18)5-6-14(12,4)15(9,19)8-16/h7,11-12,16,18-19H,5-6,8H2,1-4H3/t11-,12-,14-,15+/m0/s1
• SMILES： CC1=CC(=O)C2C(C(CCC2(C1(CO)O)C)O)(C)C

Computed Properties

• Exact Mass: 268.16745924g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 268.16745924g/mol
• Heavy Atom Count: 19
• Complexity: 439
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.317
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones